Cas no 17802-02-7 (3-Chloro-2-nitrophenol)

• Product Name: 3-Chloro-2-nitrophenol
• CAS No: 17802-02-7
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• MDL: MFCD08703192
• CID: 829804
• PubChem ID: 13622170
• Update Time: 2025-06-08

3-Chloro-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-nitrophenol
• 2-nitro-3-chlorophenol
• 3-Chlor-2-nitro-1-hydroxy-benzol
• 3-Chlor-2-nitrophenol
• 3-chloro-2-nitrobenzenemethanol
• 3-Chloro-2-nitrobenzyl alcohol
• 3-chloro-2-nitro-phenol
• Benzenemethanol,3-chloro-2-nitro
• Phenol, chloro-2-nitro-
• Phenol, 3-chloro-2-nitro-
• chloronitrophenol
• PubChem16340
• 3-chloranyl-2-nitro-phenol
• DFMDAJMTLJGKFW-UHFFFAOYSA-N
• CL8481
• AM82859
• SY045538
• TL8001422
• X3112
• ST24022826
• A812333
• AKOS006291527
• SB73978
• CS-0103690
• SCHEMBL1273867
• EN300-96105
• 17802-02-7
• DS-18221
• DB-030910
• MFCD08703192

• MDL： MFCD08703192
• Inchi： 1S/C6H4ClNO3/c7-4-2-1-3-5(9)6(4)8(10)11/h1-3,9H
• InChI Key： DFMDAJMTLJGKFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 172.98800
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66

Experimental Properties

• Boiling Point: 250.795°C at 760 mmHg
• PSA: 66.05000
• LogP: 2.47700

3-Chloro-2-nitrophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Chloro-2-nitrophenol

3-Chloro-2-nitrophenol (CAS No. 17802-02-7): An Overview of Its Properties, Applications, and Recent Research Developments

3-Chloro-2-nitrophenol (CAS No. 17802-02-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a chlorine atom and a nitro group attached to a phenol ring. The combination of these functional groups imparts specific chemical and physical properties that make 3-Chloro-2-nitrophenol a valuable reagent in various scientific and industrial processes.

The molecular formula of 3-Chloro-2-nitrophenol is C₆H₄ClNO₃, and its molecular weight is approximately 171.55 g/mol. The compound is a white to light yellow crystalline solid at room temperature, with a melting point ranging from 94 to 96°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and formulations.

In terms of chemical reactivity, 3-Chloro-2-nitrophenol exhibits both acidic and electrophilic characteristics due to the presence of the phenolic hydroxyl group and the nitro group, respectively. The phenolic hydroxyl group can participate in acid-base reactions, while the nitro group can undergo reduction to form amino derivatives. These properties are crucial for its use as an intermediate in the synthesis of more complex molecules.

3-Chloro-2-nitrophenol has found applications in several areas of research and industry. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs with diverse therapeutic effects. For instance, it has been used in the development of antibacterial agents and anti-inflammatory drugs. The compound's ability to undergo selective chemical transformations makes it a valuable starting material for drug discovery and development.

In recent years, there has been significant interest in the use of 3-Chloro-2-nitrophenol in environmental chemistry. Studies have explored its potential as a precursor for the synthesis of environmentally friendly materials and compounds that can be used in water treatment processes. For example, researchers have investigated its role in the preparation of adsorbents for removing heavy metals from contaminated water sources.

The biological activity of 3-Chloro-2-nitrophenol has also been a subject of interest. Several studies have reported its antimicrobial properties against various bacterial strains. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings have implications for the development of new antimicrobial agents that can address the growing problem of antibiotic resistance.

In addition to its antimicrobial properties, 3-Chloro-2-nitrophenol has shown promise as an antifungal agent. Research has demonstrated its effectiveness against common fungal pathogens such as Candida albicans and Aspergillus niger. The compound's antifungal activity is believed to be related to its ability to interfere with fungal cell wall synthesis and membrane integrity.

The safety profile of 3-Chloro-2-nitrophenol is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents.

In conclusion, 3-Chloro-2-nitrophenol (CAS No. 17802-02-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable reagent for various scientific and industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further highlighting its importance in modern science.